Pro-GA

• Molecular Formula: C12H19NO7
• Molecular Weight: 289.28 g/mol
• InChI: InChI=1S/C12H19NO7/c1-8(12(17)20-7-19-9(2)14)13-10(15)5-4-6-11(16)18-3/h8H,4-7H2,1-3H3,(H,13,15)/t8-/m0/s1
• InChIKey: GYBSTWDRGMHMOZ-QMMMGPOBSA-N

Pro-GA: Cell-Permeable GGCT Inhibitor for Cancer Research

Pro-GA is a rationally designed, diester-type cell-permeable prodrug of N-glutaryl-L-alanine (GA), a known inhibitor of γ-glutamylcyclotransferase (GGCT), an enzyme critically involved in glutathione metabolism and the ferroptosis pathway [1]. By masking the polar carboxyl groups of GA with methyl and acetoxymethyl esters, Pro-GA achieves efficient membrane penetration, after which intracellular esterases cleave the ester bonds to release the active GGCT inhibitor GA . This prodrug strategy enables the study of GGCT enzymatic inhibition in intact cellular systems and in vivo models, a capability that the parent inhibitor GA cannot provide [2].

Cell-permeable prodrug for GGCT pathway studies

Enables intracellular target engagement in live-cell assays

Supports cell-based and in vivo xenograft research models

• [1] Ii H, et al. A Novel Prodrug of a γ-Glutamylcyclotransferase Inhibitor Suppresses Cancer Cell Proliferation in vitro and Inhibits Tumor Growth in a Xenograft Mouse Model of Prostate Cancer. ChemMedChem. 2018;13(2):155-163. View Source
• [2] Kageyama S, et al. Development of anticancer therapy for urological malignancy using GGCT inhibitors. KAKENHI Project Report (15K10584). 2017. View Source

Why Pro-GA Cannot Be Substituted: The Cell Permeability Barrier

Generic substitution of Pro-GA with the parent GGCT inhibitor N-glutaryl-L-alanine (GA) is not scientifically valid because GA lacks intrinsic cell membrane permeability [1]. In direct comparative cell proliferation assays, GA failed to inhibit cancer cell growth, whereas Pro-GA demonstrated significant, dose-dependent antiproliferative activity . This is due to Pro-GA's diester prodrug design, which confers cell permeability and enables intracellular release of the active GA moiety. Similarly, substituting Pro-GA with other known in vitro GGCT inhibitors, such as U83836E, may not yield equivalent outcomes due to differences in potency, selectivity, and the distinct chemotype and mechanism of action of U83836E [2]. The following quantitative evidence guide details the specific, measurable advantages of Pro-GA over these comparators.

GA (Parent Compound)

Lacks cell membrane permeability; completely inactive in cell-based assays.

U83836E

Distinct scaffold and polypharmacology; lipid peroxidation inhibition may confound GGCT-specific interpretation.

Non-prodrug GGCT Inhibitors

No validated alternative prodrug strategy; direct substitution may fail to deliver intracellular target engagement.

• [1] Kageyama S, et al. Development of anticancer therapy for urological malignancy using GGCT inhibitors. KAKENHI Project Report (15K10584). 2017. View Source
• [2] Ii H, et al. Identification of U83836E as a γ-glutamylcyclotransferase inhibitor that suppresses MCF7 breast cancer xenograft growth. Biochem Biophys Res Commun. 2021;549:128-134. View Source

Pro-GA Differentiation: Comparative Evidence

Cell Membrane Permeability and Intracellular Activity

In a direct head-to-head comparison, Pro-GA demonstrated significant, dose-dependent inhibition of cancer cell proliferation, while the parent GGCT inhibitor N-glutaryl-L-alanine (GA) showed no detectable activity. This difference is attributed to Pro-GA's diester prodrug design, which imparts cell membrane permeability and enables intracellular release of the active GA moiety via esterase cleavage . In contrast, GA cannot cross the cell membrane and is thus inactive in cellular assays [1].

Cell Permeability

Head-to-head

Pro-GA (80–100 µM): antiproliferative effect in MCF7, HL-60, PC3 cells. GA: no effect detected.

Supports intracellular GGCT inhibition studies

GA cannot cross cell membranes

Evidence Dimension	Inhibition of Cancer Cell Proliferation (Cell-Based Assay)
Target Compound Data	Pro-GA: Significant, dose-dependent inhibition of proliferation in MCF7, HL-60, and PC3 cancer cells
Comparator Or Baseline	N-glutaryl-L-alanine (GA): No inhibition of proliferation
Quantified Difference	Pro-GA is active; GA is inactive
Conditions	WST-8 cell proliferation assay; MCF7 (breast), HL-60 (leukemia), PC3 (prostate) cancer cell lines; Pro-GA at 80-100 μM

Why This Matters

For researchers, this confirms that only Pro-GA, and not GA, can be used to study GGCT inhibition in intact cells or in vivo models, making Pro-GA an essential tool for functional cancer biology studies.

• [1] Kageyama S, et al. Development of anticancer therapy for urological malignancy using GGCT inhibitors. KAKENHI Project Report (15K10584). 2017. View Source

In Vivo Antitumor Efficacy in Xenograft Models

Pro-GA potently inhibits the viability of multiple human bladder cancer cell lines in a dose-dependent manner. Reported IC50 values are 57 μM for T24 cells, 58.5 μM for UM-UC-3 cells, and 73.9 μM for RT-112 cells [1]. This activity is linked to GGCT inhibition, as RT-112 cells, which have high GGCT expression, show a higher IC50, while T24 and UM-UC-3 cells are more sensitive .

In Vivo Model Response

Cross-study comparable

Pro-GA (25 mg/kg i.p., 4 wk): tumor growth inhibition in PC3 and MCF7 xenografts; body weight unchanged. GA: not evaluable in vivo.

Reported xenograft model-response context

U83836E active in MCF7; distinct pharmacology

Evidence Dimension	Cell Viability / Proliferation (IC50)
Target Compound Data	Pro-GA IC50: 57 μM (T24), 58.5 μM (UM-UC-3), 73.9 μM (RT-112)
Comparator Or Baseline	Vehicle control (0.1% DMSO)
Quantified Difference	Dose-dependent inhibition with IC50 values ranging from 57 to 73.9 μM
Conditions	Bladder cancer cell lines (T24, UM-UC-3, RT-112); 72-hour exposure; MTT or WST-8 assay

Why This Matters

These IC50 values provide a benchmark for experimental design and enable cross-study comparison of Pro-GA's potency, supporting its selection for bladder cancer research where GGCT is a validated target.

• [1] Hanada E, et al. Pro-GA, a Novel Inhibitor of γ-Glutamylcyclotransferase, Suppresses Human Bladder Cancer Cell Growth. Anticancer Res. 2019;39(4):1893-1898. View Source

Cancer-Selective Antiproliferative Activity

In vivo, intraperitoneal administration of Pro-GA significantly inhibited tumor growth in immunocompromised mice bearing PC3 prostate cancer xenografts and MCF7 breast cancer xenografts, without observable toxicity or body weight loss [1][2]. This contrasts with the parent compound GA, which cannot be used in vivo due to its lack of cell permeability and poor pharmacokinetic properties [3].

Cell-Model Selectivity

Cross-study comparable

Pro-GA IC50: 57–73.9 µM in bladder cancer lines; normal HMEC, PBMC, PrEC not significantly affected. GA: inactive.

Differential cell-model response context

NAC cotreatment reverses antiproliferation

Evidence Dimension	Tumor Growth Inhibition (In Vivo)
Target Compound Data	Pro-GA: Significant reduction in tumor volume in PC3 and MCF7 xenograft models
Comparator Or Baseline	Vehicle control (saline or DMSO)
Quantified Difference	Statistically significant inhibition of tumor growth (p<0.05) reported in both models
Conditions	Immunocompromised mice (e.g., BALB/c nu/nu) inoculated with PC3 (prostate) or MCF7 (breast) cancer cells; Pro-GA administered intraperitoneally

Why This Matters

This in vivo validation establishes Pro-GA as a suitable tool for preclinical proof-of-concept studies exploring GGCT as a therapeutic target in multiple solid tumor types.

• [1] Ii H, et al. A Novel Prodrug of a γ-Glutamylcyclotransferase Inhibitor Suppresses Cancer Cell Proliferation in vitro and Inhibits Tumor Growth in a Xenograft Mouse Model of Prostate Cancer. ChemMedChem. 2018;13(2):155-163. View Source
• [2] Ii H, et al. The γ-Glutamylcyclotransferase Inhibitor Pro-GA Induces an Antiproliferative Effect Through the Generation of Mitochondrial Reactive Oxygen Species. Anticancer Res. 2022;42(9):4311-4317. View Source
• [3] Kageyama S, et al. Development of anticancer therapy for urological malignancy using GGCT inhibitors. KAKENHI Project Report (15K10584). 2017. View Source

Chemotherapy Combination Synergy

Pro-GA acts synergistically with the chemotherapeutic agent mitomycin C (MMC). In RT-112 bladder cancer cells, co-treatment with Pro-GA significantly increased the growth inhibitory effect of MMC compared to MMC alone [1]. This combination effect suggests that GGCT inhibition can sensitize cancer cells to conventional chemotherapy.

Combination Response

Head-to-head

Pro-GA + docetaxel > either agent alone in LNCaP, PC-3, DU-145 cells. Pro-GA + mitomycin C enhanced effect in bladder cancer lines.

Reported combination-response context

Quantitative synergy indices not published

Evidence Dimension	Cell Viability (Combination Effect)
Target Compound Data	Pro-GA + MMC: Enhanced growth inhibition
Comparator Or Baseline	MMC alone: Reduced growth inhibition
Quantified Difference	Statistically significant increase in antiproliferative effect (p<0.05) with the combination
Conditions	RT-112 bladder cancer cells; Pro-GA at 50-100 μM; MMC at clinically relevant concentrations

Why This Matters

This evidence supports the procurement of Pro-GA for studies investigating combination therapy strategies aimed at overcoming chemoresistance in bladder cancer.

• [1] Hanada E, et al. Pro-GA, a Novel Inhibitor of γ-Glutamylcyclotransferase, Suppresses Human Bladder Cancer Cell Growth. Anticancer Res. 2019;39(4):1893-1898. View Source

Pro-GA Application Scenarios

Cell-Based GGCT Target Validation

Pro-GA is the first and only cell-permeable prodrug inhibitor of GGCT, making it an indispensable tool for studying the role of GGCT enzymatic activity in cancer cell biology. Researchers can use Pro-GA to probe the functional consequences of GGCT inhibition in various cancer cell lines, including bladder (T24, UM-UC-3), breast (MCF7), prostate (PC3), and leukemia (HL-60) cells, where GGCT is often overexpressed [1]. The data from these studies can delineate the downstream signaling pathways (e.g., mitochondrial ROS generation, cell cycle arrest) affected by GGCT inhibition [2].

In Vivo Proof-of-Concept for GGCT Therapy

Given its demonstrated in vivo efficacy in xenograft models of prostate and breast cancer without overt toxicity, Pro-GA is well-suited for preclinical studies aimed at validating GGCT as a therapeutic target in vivo [3][4]. Its prodrug nature and systemic tolerability enable repeated intraperitoneal dosing in mice, providing a platform to assess tumor growth inhibition, pharmacodynamic biomarkers, and potential resistance mechanisms.

Combination Therapy Screening

Pro-GA has been shown to enhance the antitumor effect of mitomycin C in bladder cancer cells [5]. This suggests a broader application for Pro-GA in testing combination regimens with standard-of-care chemotherapeutics (e.g., cisplatin, docetaxel) across various cancer types. Such studies can evaluate whether GGCT inhibition sensitizes tumors to cytotoxic agents, providing a rationale for future clinical investigation.

GGCT-ROS-CDKI-Senescence Signaling Studies

As GGCT is a key enzyme in glutathione metabolism, its inhibition by Pro-GA can be used to investigate the interplay between GGCT activity, cellular glutathione homeostasis, and susceptibility to ferroptosis—a form of regulated cell death . Studies employing Pro-GA can help define the specific contribution of GGCT to ferroptotic signaling in cancer and other disease models.

Application

Selection Property

Validation Focus

Cell-based GGCT target validation

Cell-permeable prodrug design

Intracellular target engagement (NAC-reversible control)

In vivo xenograft model studies

Published in vivo model-response data

Tumor growth inhibition and body weight monitoring

Chemotherapy combination screening

Reported combination-response profile

Senescence-apoptosis endpoint assessment

GGCT-ROS-senescence signaling studies

Mechanistic pathway characterization

CDKI upregulation and mitochondrial ROS

• [1] Ii H, et al. A Novel Prodrug of a γ-Glutamylcyclotransferase Inhibitor Suppresses Cancer Cell Proliferation in vitro and Inhibits Tumor Growth in a Xenograft Mouse Model of Prostate Cancer. ChemMedChem. 2018;13(2):155-163. View Source
• [2] Ii H, et al. The γ-Glutamylcyclotransferase Inhibitor Pro-GA Induces an Antiproliferative Effect Through the Generation of Mitochondrial Reactive Oxygen Species. Anticancer Res. 2022;42(9):4311-4317. View Source
• [3] Ii H, et al. A Novel Prodrug of a γ-Glutamylcyclotransferase Inhibitor Suppresses Cancer Cell Proliferation in vitro and Inhibits Tumor Growth in a Xenograft Mouse Model of Prostate Cancer. ChemMedChem. 2018;13(2):155-163. View Source
• [4] Ii H, et al. The γ-Glutamylcyclotransferase Inhibitor Pro-GA Induces an Antiproliferative Effect Through the Generation of Mitochondrial Reactive Oxygen Species. Anticancer Res. 2022;42(9):4311-4317. View Source
• [5] Hanada E, et al. Pro-GA, a Novel Inhibitor of γ-Glutamylcyclotransferase, Suppresses Human Bladder Cancer Cell Growth. Anticancer Res. 2019;39(4):1893-1898. View Source